5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one
Overview
Description
5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one (DNP) is an organic compound that has been used in scientific research for decades. It is a versatile compound that has applications in numerous fields, including organic synthesis, biochemistry, and pharmacology. DNP has been used to synthesize a wide variety of compounds and has been studied for its potential therapeutic effects.
Scientific Research Applications
Chemical Research and Synthesis Applications
The compound 5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one might have implications in chemical research and synthesis. A review of recent work utilizing photosensitive protecting groups indicates the potential application of similar groups, such as 2-nitrobenzyl and 3,5-dimethoxybenzyl, in synthetic chemistry. The application of these groups is still in the developmental stage but shows great promise for future advancements in the field of chemical synthesis (Amit, Zehavi, & Patchornik, 1974).
Environmental and Water Technology
In the context of environmental science and water technology, the compound may have relevance in the study of nitrosamines. Nitrosamines, like N-nitrosodimethylamine (NDMA), are crucial topics in drinking water science. They are identified as disinfection by-products in chloraminated waters and pose a significant health risk. Understanding the occurrence, precursors, and removal methods of nitrosamines in water technology is vital, and compounds similar to 5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one might play a role in this research domain (Nawrocki & Andrzejewski, 2011).
Atmospheric Chemistry
The compound may also have relevance in atmospheric chemistry, particularly in understanding the atmospheric occurrence of nitrophenols. Nitrophenols, including nitrophenyl compounds, are found in various phases like gas, rainwater, cloud, and fog. They are products of direct emissions, hydrolysis of pesticides, or secondary formation in the atmosphere. Understanding the sources, formation processes, and atmospheric sinks of nitrophenols is essential, and 5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one might be involved in related chemical pathways or serve as a model compound for studies in this field (Harrison et al., 2005).
properties
IUPAC Name |
5-(dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O5/c1-13(2)10-7-18-12(15)19-11(10)8-3-5-9(6-4-8)14(16)17/h3-6,10-11H,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVHRFDUBKQWSDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1COC(=O)OC1C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001210818 |
Source
|
| Record name | 1,3-Dioxan-2-one, 5-(dimethylamino)-4-(4-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001210818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Dimethylamino)-4-(4-nitrophenyl)-1,3-dioxan-2-one | |
CAS RN |
1858256-69-5 |
Source
|
| Record name | 1,3-Dioxan-2-one, 5-(dimethylamino)-4-(4-nitrophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1858256-69-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Dioxan-2-one, 5-(dimethylamino)-4-(4-nitrophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001210818 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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